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Compound of Interest

Compound Name: BAY 1135626

Cat. No.: B15603177

St. Louis, MO — In the absence of a specific Safety Data Sheet (SDS) for the research
compound BAY 1135626, researchers, scientists, and drug development professionals are
advised to adopt a conservative approach, treating the substance as potentially hazardous.
The proper disposal of this and other novel chemical entities is paramount for ensuring
laboratory safety and environmental compliance. Adherence to institutional and regulatory
guidelines is mandatory.

The following step-by-step procedures are based on established best practices for the
management of hazardous laboratory waste and are intended to provide essential safety and
logistical information.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). Given the unknown toxicity profile of BAY 1135626, a
comprehensive PPE strategy is required to minimize exposure risk.

Table 1: Personal Protective Equipment (PPE) and Handling Guidelines
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Category

Requirement

Rationale

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects against accidental
splashes of liquid waste or
airborne particles of solid

waste.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.

Body Protection

A lab coat, worn fully buttoned.

Protects clothing and skin from

contamination.

Work Area

A certified chemical fume
hood.

Minimizes inhalation of
potentially harmful vapors or
dust.

Il. Step-by-Step Disposal Protocol

The disposal of BAY 1135626 must be managed through your institution's hazardous waste
program. Never dispose of this compound down the drain or in the regular trash.

» Waste Characterization and Segregation:

o Treat all materials contaminated with BAY 1135626 as hazardous waste.

o Segregate waste into distinct containers based on physical state and chemical

compatibility:

» Solid Waste: Unused or expired compound, contaminated labware (e.g., pipette tips,

weighing paper, gloves).

» Liquid Waste: Solutions containing BAY 1135626. Further segregate based on the

solvent system (e.g., halogenated vs. non-halogenated organic solvents, agueous

solutions). Do not mix incompatible waste streams.

o Container Management:
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o Use only approved, chemically compatible hazardous waste containers obtained from your
institution's Environmental Health and Safety (EHS) department.

o Ensure containers are in good condition, with no leaks or cracks, and have a secure, tight-
fitting lid.

o Keep containers closed at all times, except when adding waste.
Labeling:
o Immediately label the waste container with the words "Hazardous Waste."

o Clearly identify the contents, including the full chemical name "BAY 1135626" and any
solvents or other chemicals present with their approximate percentages.

o Indicate the date when waste was first added to the container.
Storage:

o Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o Ensure the SAAis at or near the point of waste generation and is under the control of
laboratory personnel.

o Store containers in secondary containment to prevent spills.
Disposal of Contaminated Labware:

o Sharps: Needles, scalpels, or other contaminated sharps must be placed in a designated,
puncture-proof sharps container for hazardous chemical waste.

o Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The
first two rinsates must be collected as hazardous liquid waste. After thorough rinsing, the
glassware may be disposed of according to institutional policy for clean lab glass.

o Consumables: Contaminated plasticware, gloves, and other disposable items should be
collected in the designated solid hazardous waste container.
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e Request for Pickup:

o Once a waste container is full, or if the research project is complete, submit a hazardous
waste pickup request to your institution's EHS department.

o Do not move hazardous waste containers from the laboratory. Trained EHS personnel will

collect them.

lll. Experimental Protocols

As no specific experimental protocols for the disposal of BAY 1135626 are publicly available,
the primary "protocol” is the institutional hazardous waste management procedure. The critical
steps are the accurate characterization and labeling of the waste, followed by a formal request
for disposal by trained safety professionals.
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Disposal Workflow for BAY 1135626
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Caption: Disposal Workflow for a Novel Research Chemical.
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Disclaimer: This document provides general guidance for the disposal of a research chemical
for which a specific Safety Data Sheet is not available. It is not a substitute for institutional
protocols and regulatory requirements. Researchers must consult with their institution's
Environmental Health and Safety department for specific guidance and procedures applicable
to their location.

 To cite this document: BenchChem. [Prudent Disposal of BAY 1135626: A Safety-First
Protocol for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603177#bay-1135626-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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